![molecular formula C15H20N2OS B7584039 Pyridin-4-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone](/img/structure/B7584039.png)
Pyridin-4-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone
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Overview
Description
Pyridin-4-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone, also known as PAUM, is a novel compound that has gained significant attention in the scientific community due to its potential in various research applications. PAUM is a synthetic compound that belongs to the spiroketone family and has a unique molecular structure that makes it an attractive candidate for drug development and research.
Mechanism of Action
The exact mechanism of action of Pyridin-4-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in the growth and proliferation of cancer cells. This compound has also been shown to modulate the immune system and reduce inflammation, which may contribute to its anti-tumor and anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation. This compound has also been shown to have a low toxicity profile, making it a potentially safe compound for use in research.
Advantages and Limitations for Lab Experiments
One of the main advantages of Pyridin-4-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone is its versatility in scientific research applications. It has been shown to be effective in a range of in vitro and in vivo models, making it a valuable tool for researchers. However, one of the limitations of this compound is that it is a relatively new compound, and more research is needed to fully understand its potential and limitations.
Future Directions
There are several future directions for research on Pyridin-4-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone. One area of interest is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research, such as neurodegenerative diseases and infectious diseases. Overall, this compound is a promising compound with a range of potential applications in scientific research.
Synthesis Methods
Pyridin-4-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone can be synthesized using a multi-step reaction process that involves the condensation of 1-thia-4-azaspiro[5.5]undecane with pyridine-4-carbaldehyde followed by the addition of a reducing agent to form the final product. The synthesis process is relatively simple and can be carried out using standard laboratory techniques.
Scientific Research Applications
Pyridin-4-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone has shown promising results in various scientific research applications. It has been studied extensively for its potential as an antitumor and anti-inflammatory agent. This compound has also been shown to exhibit antifungal and antibacterial properties, making it a potential candidate for the development of new antibiotics.
Properties
IUPAC Name |
pyridin-4-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2OS/c18-14(13-4-8-16-9-5-13)17-10-11-19-15(12-17)6-2-1-3-7-15/h4-5,8-9H,1-3,6-7,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCOIDOCKBVMIMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CN(CCS2)C(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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